Cas no 919005-11-1 (Propanoic acid, 2,2,3-trifluoro-3-(trifluoromethoxy)-)

• Product name: Propanoic acid, 2,2,3-trifluoro-3-(trifluoromethoxy)-
• CAS No: 919005-11-1
• MF: C₄H₂O₃F₆
• MW: 212.04728
• CID: 767227
• PubChem ID: 71425843

Propanoic acid, 2,2,3-trifluoro-3-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2,3-trifluoro-3-(trifluoromethoxy)-
• 2,2,3-trifluoro-3-(trifluoromethoxy)propanoic acid
• DTXSID40844622
• Hydrogen-substituted Perfluoro Ether pentanoic acid
• CF3-O-CHF-CF2-COOH 3-Hydrido Perfluoro methoxy propanoic acid, CF3-O-CF2-CHF-COOH 2-Hydrido Perfluoro methoxy propanoic acid
• 919005-11-1

• Inchi： InChI=1S/C4H2F6O3/c5-1(13-4(8,9)10)3(6,7)2(11)12/h1H,(H,11,12)
• InChI Key： LNAKEXMFSBKUQU-UHFFFAOYSA-N
• SMILES： C(C(C(=O)O)(F)F)(OC(F)(F)F)F

Computed Properties

• Exact Mass: 211.99081289g/mol
• Monoisotopic Mass: 211.99081289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų